Tramadol-d6 Hydrochloride

Specification

• CAS No.: 1189374-50-2
• Molecular Formula: C16H26ClNO2
• Molecular Weight: 305.87 g/mol
• IUPAC Name: (1R)-2-[[bis(trideuteriomethyl)amino]methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C16H25NO2.ClH/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3;/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3;1H/t14?,16-;/m0./s1/i1D3,2D3
• Standard InChI Key: PPKXEPBICJTCRU-YBDDLLAFSA-N
• Isomeric SMILES: [2H]C([2H])([2H])N(CC1CCCC[C@@]1(C2=CC(=CC=C2)OC)O)C([2H])([2H])[2H].Cl
• SMILES: CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O.Cl
• Canonical SMILES: CN(C)CC1CCCCC1(C2=CC(=CC=C2)OC)O.Cl

Introduction

Tramadol-d6 Hydrochloride is a deuterated derivative of Tramadol, a widely used synthetic opioid analgesic. The deuterium labeling enhances its stability and provides valuable insights into its pharmacokinetics and metabolic pathways. This compound is primarily utilized in research settings to study the behavior of Tramadol in biological systems, particularly its metabolism and interaction with biological targets.

Biological Activity

The biological activity of Tramadol-d6 Hydrochloride is primarily attributed to its action on the central nervous system. It functions as a selective agonist at the µ-opioid receptors while also inhibiting the reuptake of norepinephrine and serotonin. This dual mechanism contributes to its analgesic properties, making it effective for managing moderate to moderately severe pain.

Research Applications

Tramadol-d6 Hydrochloride is used in various research applications, including:

• Pharmacokinetic Studies: To understand the absorption, distribution, metabolism, and excretion (ADME) of Tramadol.

• Metabolic Pathway Analysis: To study how Tramadol is metabolized in the body and how its metabolites interact with biological targets.

• In Vitro Studies: To investigate the mechanisms of action of Tramadol by studying its interactions with cells or tissues outside of a living organism.

Safety and Hazards

Tramadol-d6 Hydrochloride is considered toxic if swallowed, in contact with skin, or inhaled. It can cause serious eye irritation and may cause drowsiness or dizziness. It is also hazardous to aquatic life with long-lasting effects.

Hazard	Description
Oral Toxicity	Toxic if swallowed
Dermal Toxicity	Toxic in contact with skin
Inhalation Toxicity	Toxic if inhaled
Eye Irritation	Causes serious eye irritation
Aquatic Hazard	Toxic to aquatic life with long-lasting effects

Synthesis

The synthesis of Tramadol-d6 Hydrochloride typically involves the reaction of Tramadol with deuterated reagents. A common method includes using deuterated dimethylamine in a controlled environment to ensure the incorporation of deuterium atoms. The process may involve several steps to achieve the desired level of deuteration.